Cas no 951967-73-0 (3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951967-73-0
• MF: C₂₇H₂₅NO₅
• MW: 443.491107702255
• CID: 5431254
• Update Time: 2025-07-09

3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C27H25NO5/c1-17(18-7-5-4-6-8-18)28-14-21-23(33-16-28)12-10-20-26(29)22(15-32-27(20)21)19-9-11-24(30-2)25(13-19)31-3/h4-13,15,17H,14,16H2,1-3H3
• InChI Key： PPUAZMNIWYNNGW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C(OC)=C4)=COC3=C2CN(C(C2=CC=CC=C2)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Comprehensive Analysis of 3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 951967-73-0)

The compound 3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 951967-73-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and organic chemistry research. With its unique chromeno-oxazine backbone and substituted phenyl groups, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its heterocyclic framework, which is known to contribute to bioactivity and stability in medicinal compounds.

In recent years, the demand for novel small-molecule therapeutics has driven interest in derivatives like 951967-73-0. Its 3,4-dimethoxyphenyl moiety is a common pharmacophore found in neuroprotective and anti-inflammatory agents, aligning with current trends in targeting neurodegenerative diseases. Meanwhile, the phenylethyl side chain may enhance lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in CNS drug development discussions.

Synthetic accessibility of chromeno[8,7-e][1,3]oxazin-4-one derivatives remains a key focus area. Recent publications highlight innovative one-pot synthesis methods that could streamline production of this scaffold. The compound's CAS registry number 951967-73-0 frequently appears in patent literature covering kinase inhibitors, suggesting its relevance in oncology research—a field where AI-driven drug discovery tools are increasingly applied.

From a molecular modeling perspective, the rigid polycyclic system of this compound offers interesting possibilities for structure-activity relationship (SAR) studies. Computational chemists are examining how variations in the methoxy substitution pattern affect binding affinity to various biological targets. These investigations coincide with growing industry interest in fragment-based drug design, where such core structures serve as valuable starting points.

Analytical characterization of 951967-73-0 presents specific challenges due to its high molecular weight (MW 429.47 g/mol) and multiple aromatic systems. Advanced techniques like LC-MS/MS and 2D NMR are typically required for full structural elucidation—a consideration for quality control in API manufacturing. This aligns with pharmaceutical industry demands for robust analytical method development protocols.

The compound's photophysical properties have also attracted materials science applications. Preliminary studies suggest the extended π-conjugation system could make it suitable for organic electronics, particularly in OLED materials—a rapidly growing market segment. Researchers are investigating whether the oxazine nitrogen can participate in coordination chemistry for catalytic applications.

Regulatory considerations for 3-(3,4-dimethoxyphenyl)-9-(1-phenylethyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one follow standard guidelines for research chemicals. Proper handling requires understanding its solubility profile (typically soluble in DMSO and DMF) and storage conditions (recommended at -20°C under inert atmosphere). These practical aspects are frequently searched by laboratory technicians working with sensitive organic compounds.

Future research directions may explore the compound's potential as a chemical probe for studying enzyme mechanisms or as a fluorescent tag in bioimaging. The presence of both electron-donating (methoxy groups) and electron-withdrawing (oxazinone carbonyl) features creates an interesting electronic environment that could be tuned for specific applications—a concept gaining traction in materials informatics approaches.